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Compound of Interest

3,5,6Trichloro-4-hydroxypicolinic
Compound Name: d
aci

Cat. No.: B133051

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the historical development of
picolinic acid herbicides, a significant class of synthetic auxin herbicides. The guide details their
discovery, mechanism of action, synthesis, and the experimental protocols used in their
evaluation, with a focus on providing actionable data and methodologies for professionals in
the field.

Introduction: A Legacy of Selective Weed Control

Picolinic acid herbicides, derivatives of pyridine-2-carboxylic acid, have played a pivotal role in
selective broadleaf weed control since the mid-20th century. Their unique mode of action,
mimicking the natural plant hormone auxin, has made them effective tools in agriculture and
vegetation management. This guide traces the evolution of this herbicide class, from the early
discoveries to the latest generation of compounds, providing a technical foundation for
researchers and developers.

Historical Timeline and Key Compounds

The development of picolinic acid herbicides spans several decades, with key milestones
marked by the introduction of highly effective and progressively more refined molecules.
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e 1960s: The Dawn of a New Herbicide Class with Picloram. The commercialization of
picloram in the 1960s marked the beginning of the picolinic acid herbicide era.[1][2]
Developed by Dow Chemical, picloram demonstrated potent and persistent control of a wide
range of broad-leaved weeds, particularly deep-rooted perennials and woody plants.[2][3]

e 1975: Clopyralid for Enhanced Selectivity. Following the success of picloram, clopyralid was
introduced in 1975.[2] While also a picolinic acid derivative, clopyralid offered a different
spectrum of weed control and was noted for its selectivity in various crops.[2]

e 2005: Aminopyralid - A New Generation of Potency. The launch of aminopyralid in 2005
represented a significant advancement in this herbicide class.[2] Discovered by Dow
AgroSciences through modifications of the picloram structure, aminopyralid provides
effective weed control at significantly lower application rates.[2]

e Recent Innovations: Halauxifen-methyl and Florpyrauxifen-benzyl. More recently, the
development of 6-aryl-picolinate herbicides, such as halauxifen-methyl (Arylex™ active) and
florpyrauxifen-benzyl (Rinskor™ active), has further expanded the utility of this class.[1][2]
These compounds offer unique weed control spectrums and favorable environmental
profiles.[1]

Quantitative Data on Picolinic Acid Herbicides

The efficacy of picolinic acid herbicides is quantified through various metrics, including the half-
maximal effective dose (ED50) and the half-maximal inhibitory concentration (IC50). These
values are crucial for comparing the potency of different compounds and for determining
appropriate application rates.
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Commercialization

Typical Application

Herbicide Target Weeds
Year Rate (g ae/ha)
) Broadleaf weeds,
Picloram 1960s 125-1120
woody plants
_ Thistles, clovers, and
Clopyralid 1975 105-500
other broadleaf weeds
Broadleaf weeds,
Aminopyralid 2005 5-120 including invasive
species
) Not specified in
Halauxifen-methyl Recent Broadleaf weeds
searches
) Not specified in
Florpyrauxifen-benzyl Recent Broadleaf weeds

searches

Table 1: Key Picolinic Acid Herbicides and their Properties.[2]

Herbicide Test Species ED50 (g ael/ha)
Aminopyralid Canola 60.3

Picloram Canola 227.7
Aminopyralid Squash 21.1

Picloram Squash 23.3
Aminopyralid Okra 10.3

Picloram Okra 17.3

Table 2: Comparative Efficacy (ED50) of Aminopyralid and Picloram on Selected Species.

Mechanism of Action: Synthetic Auxins Targeting

AFB5
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Picolinic acid herbicides function as synthetic auxins, mimicking the action of the natural plant

hormone indole-3-acetic acid (IAA). However, they exhibit a distinct mode of action by primarily
interacting with the F-box protein AUXIN-SIGNALING F-BOX 5 (AFB5), a component of the
SCF (Skp1-Cullin-F-box) E3 ubiquitin ligase complex.[1]

This interaction triggers a cascade of events within the plant cell:

Binding to AFB5: The picolinic acid herbicide binds to the AFB5 receptor.

Formation of a Co-receptor Complex: This binding event promotes the formation of a co-
receptor complex between the SCFAFB5 complex and Aux/IAA transcriptional repressor
proteins.

Ubiquitination and Degradation of Aux/IAA: The formation of this complex targets the Aux/IAA
proteins for ubiquitination and subsequent degradation by the 26S proteasome.

Activation of Auxin Response Genes: The degradation of Aux/IAA repressors releases Auxin
Response Factors (ARFs), which are transcription factors that then activate the expression
of auxin-responsive genes.

Uncontrolled Growth and Plant Death: The uncontrolled expression of these genes leads to a
variety of physiological disruptions, including epinastic responses (uncontrolled cell
elongation and twisting), accumulation of abscisic acid (ABA) and ethylene, and ultimately,
plant death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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